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Compound of Interest

Compound Name:
1-Butyl-2,3-dimethylimidazolium

chloride

Cat. No.: B1272175 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-Butyl-2,3-
dimethylimidazolium chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of the ionic liquid 1-Butyl-2,3-dimethylimidazolium chloride (BDMIM-Cl). The

information is curated for professionals in research and development, particularly those in the

pharmaceutical and chemical industries.

Chemical Identity
1-Butyl-2,3-dimethylimidazolium chloride is a salt that exists as a white to pale cream

crystalline powder at room temperature.[1] It belongs to the imidazolium class of ionic liquids,

which are known for their low volatility, high thermal stability, and tunable physicochemical

properties.
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Identifier Value

IUPAC Name 1-butyl-2,3-dimethylimidazol-3-ium chloride

CAS Number 98892-75-2

Molecular Formula C₉H₁₇ClN₂

Molecular Weight 188.70 g/mol [2][3]

SMILES CCCC[n+]1c(C)n(C)cc1.[Cl-]

InChI
InChI=1S/C9H17N2.ClH/c1-4-5-6-11-8-7-

10(3)9(11)2;/h7-8H,4-6H2,1-3H3;1H/q+1;/p-1

Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-Butyl-2,3-
dimethylimidazolium chloride.

Property Value

Appearance White to pale cream crystals or powder

Melting Point 100 °C[2][3]

Density 1.259 g/cm³[2][3]

Viscosity Data not available in the searched literature.

Solubility

Soluble in water and polar organic solvents.

Quantitative data in various solvents is not

readily available in the searched literature.

Spectroscopic Data
¹H NMR Spectroscopy
The ¹H NMR spectrum provides information about the hydrogen atoms in the molecule. For 1-
Butyl-2,3-dimethylimidazolium chloride, the following characteristic peaks are observed (in

CDCl₃):
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7.77 ppm (d, 1H, J=1.98 Hz): Corresponds to the proton on the imidazolium ring

(CH₃NCHCHN).[4]

7.49 ppm (d, 1H, J=1.98 Hz): Corresponds to the other proton on the imidazolium ring

(CH₃NCHCHN).[4]

4.16 ppm (t, 2H, J=7.42 Hz): Represents the methylene group of the butyl chain attached to

the nitrogen (NCH₂(CH₂)₂CH₃).[4]

3.98 ppm (s, 3H): Corresponds to the methyl group attached to the nitrogen (NCH₃).[4]

2.75 ppm (s, 3H): Represents the methyl group at the C2 position of the imidazolium ring

(NC(CH₃)N).[4]

1.74 ppm (m, 2H): Corresponds to the methylene group in the butyl chain

(NCH₂CH₂CH₂CH₃).[4]

1.31 ppm (m, 2H): Represents the methylene group in the butyl chain (N(CH₂)₂CH₂CH₃).[4]

0.88 ppm (t, 3H, J=7.30 Hz): Corresponds to the terminal methyl group of the butyl chain

(N(CH₂)₃CH₃).[4]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Specific peak assignments for 1-Butyl-2,3-dimethylimidazolium chloride are available in the

literature and can be used for structural confirmation.

Infrared (IR) Spectroscopy
The IR spectrum reveals the functional groups present in the molecule. Key characteristic

absorption bands for imidazolium chlorides include vibrations of the imidazolium ring and the C-

H bonds of the alkyl chains.

Experimental Protocols
Synthesis of 1-Butyl-2,3-dimethylimidazolium chloride
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The synthesis of 1-Butyl-2,3-dimethylimidazolium chloride is typically achieved through the

quaternization of 1,2-dimethylimidazole with 1-chlorobutane.[4]

Workflow for the Synthesis of 1-Butyl-2,3-dimethylimidazolium chloride

Reactants

Reaction Work-up Product

1,2-dimethylimidazole

Mix Reactants
in Toluene1-chlorobutane

Toluene

Reflux at 110°C
for 24 hours

Cool to -20°C
for 12 hours Decant Toluene Recrystallize from

Acetonitrile and Ethyl Acetate Dry in vacuo 1-Butyl-2,3-dimethylimidazolium
chloride (White Crystalline Solid)

Click to download full resolution via product page

Caption: Synthesis workflow of 1-Butyl-2,3-dimethylimidazolium chloride.

Detailed Methodology:

Reaction Setup: To a vigorously stirred solution of 1,2-dimethylimidazole (1.0 eq) in toluene,

1-chlorobutane (1.1 eq) is added at 0 °C.[4]

Reaction: The solution is heated to reflux at approximately 110 °C for 24 hours.[4]

Isolation: After the reaction, the mixture is cooled in a freezer at around -20 °C for 12 hours.

The toluene is then decanted.[4]

Purification: The resulting viscous oil or semi-solid is recrystallized from acetonitrile and then

repeatedly from ethyl acetate to yield a white crystalline solid.[4]

Drying: The purified product is dried under vacuum to remove any residual solvent.[4]
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Determination of Physicochemical Properties
The following are general experimental protocols for determining the key physicochemical

properties of ionic liquids.

Property Measurement

1-Butyl-2,3-dimethylimidazolium chloride Sample

Density
(Oscillating U-tube densimeter)

Melting Point
(Differential Scanning Calorimetry)

Viscosity
(Rotational Viscometer)

Solubility
(Gravimetric or Spectroscopic Method)

Physicochemical Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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